AbstractThis study investigates the modeling of the concentration of hibiscus extracts and the effect of the concentration process on some quality properties of hibiscus extracts. Absolute pressure was applied as 250 mbar in all concentration processes. Thermal vacuum concentration process was applied at 75 °C and 80 °C, thermosonic vacuum concentration process was applied at 75 °C and 0.02 W/mL AED, and microwave vacuum concentration treatment was applied at 180 and 300 W. The shortest processing time was achieved with the microwave vacuum concentration process at 300 W. Among the 13 models used, Midilli was the most successful model (R 2 ≥ 0.9951, χ2 ≤ 1.0185 and RMSE ≤ 1.0092)) in describing the concentration data. No significant change was determined in the physicochemical properties of the concentrated samples. However, a significant increase was determined in the turbidity values of the concentrated hibiscus samples, while a significant decrease was noted in the anthocyanin content and composition and antioxidant activity values of the concentrated samples compared to the initial sample.

AbstractTo effectively separate and recover the valuable elements iron and boron from ludwigite, this study investigated the magnetic properties and the magnetic separation efficiency. And the reactivity of boron component in the B-bearing tailing was studied. The results indicated that the saturation magnetization of ore samples was increased with the increase of microwave power and heating time. Under condition of 40 s with 4 kW, the saturation magnetization of ore samples increased from 12.73 emu/g for the raw ore to 24.70 emu/g for the treated ore, an increased of 94.03%. After magnetic separation, the grade and recovery rate of iron in the iron concentrate and the boron grade in the tailing for the treated sample with 4 kW for 40 s were increased by 19.74%, 31.46% and 86.46% in comparison with those of the untreated ore. The sample was heated to 600 °C at 4 kW and held for 20 min, the reactivity of boron component in the B-bearing tailing reached 86.68 wt%, which increased by 34.01% compared with that of the raw ore and 4.43% compared with that of the optimal traditional roasting value at 700 °C for 2 h, indicating that the roasting temperature and time were obviously decreased and the reactivity was significantly improved by the microwave radiation.

AbstractThe main problems of the traditional foundry dewaxing processes in fine arts workshops are the emission of gases, the loss of 80% of the wax, the high electrical consumption, and the high risks for the operators. The introduction of the microwave technology for dewaxing of ceramic shell molds allows to minimize some of these problems, although the use of electromagnetic susceptors that capture the radiated energy and transform it into heat is required. This article describes different microwave dewaxing tests using TiO2 and graphite as susceptors. The results obtained show that this technique is viable, allowing the casting process to be carried out with a low percentage of breakage problems in the mold and significantly reducing the emitted gases and electricity consumption. The technique allows to recover in the same operation around 90% of the wax used in small and medium format objects. The tests show that the selection of the material used as a susceptor, the area of application and the power regimes, are fundamental to enable a controlled, soft and non-aggressive dewaxing, both for the art molds and for the environment, as opposed to the traditional Flash Dewaxing technique. In this way, it is possible to change the foundry of ceramic shells for artworks to achieve high levels of performance and safety, and to save energy, time and materials.

AbstractIn present studies, dielectric properties of eggshell powder were determined at microwave frequencies 2.45 and 5.8 GHz by varying temperature and moisture content in the range 15–75 °C and 0.5–8% (wet-basis) respectively, using cavity perturbation technique. Values of dielectric constant (ε′) and loss factor (ε″) increase with temperature and moisture content at both of these frequencies but ε′ is higher at 2.45 GHz than 5.8 GHz whereas ε″ shows opposite trend. The calculated penetration depths of microwaves are more at 2.45 GHz than 5.8 GHz and it decreases with increase in temperature as well as moisture content. The determined data of ε′ and ε″ were used to generate the third order regression equations with high correlation coefficients (R2 > 0.95). These findings are useful for modelling and designing the microwave applicator for heat treatment to eggshell powder. Additionally, X-ray diffraction spectra was also recorded.

AbstractTo effectively separate the valuable minerals in ludwigite, this study investigated the mineralogy of ore, particle-size distribution and mineral liberation characteristics. Most of the magnetite was intergrown with ascharite and serpentine. Nearly half of the serpentine existed in a dense, massive body. Most of the ascharite was encased in magnetite, and a small amount was embedded in the serpentine phase. After the microwave radiation, some intergranular and through cracks were formed to improve mineral liberation during the grinding process. The mass fractions for the +75 μm range decreased from 43.16 wt% for untreated samples to 24.31 wt% for treated samples with a microwave power of 3 kW for 40 s. By contrast, the mass fractions of particles in the −75 μm range increased from 56.84 wt% for untreated samples to 75.69 wt% for treated samples. D50 decreased from 53.54 µm for the untreated sample to 21.58 µm for the treated sample. The liberation degrees after the treated samples clearly improved and increased by 26.64% for magnetite, 18.92% for ascharite and 14.10% for serpentine.

(2021). Editor message: farewell to our friend Bob Schiffmann. Journal of Microwave Power and Electromagnetic Energy: Vol. 55, No. 4, pp. 271-272.

AbstractThe common practice of applying reflection loss to material is incorrect as it can only be applied to film. Also the dominant theory of impedance matching should be replaced by wave cancellation theory. Here, we show that experimental data obtained from microwave absorption by the film of the titled composite can be successfully analyzed theoretically from our new theories. Formulae for the scattering parameters s11 and s21 of the film have been derived based on the wave addition model which clearly differentiates between microwave absorption mechanisms from interface and film. The experimental values, the patterns from s11 and s21, and the relationships between the patterns from the experimental values have been reproduced and interpreted both quantitatively and qualitatively from the new perspective. This specific new analysis for the verification of the new theory involving a large data set provides a clear indication that the conclusions obtained are not only valid for one unique system but are of general applicability. Thus, the new theory has been verified and can be used to reveal the mechanisms of microwave absorption by material and device. The successful interpretations are contrasted with the inadequacies of previous applied methods involving reflection loss and impedance matching.

(2021). Editor’s message: Microwave imaging advances. Journal of Microwave Power and Electromagnetic Energy: Vol. 55, No. 1, pp. 1-2.

AbstractThis study investigates the application of artificial neural networks to determine the complex dielectric material properties derived from experimental VNA scattering parameter measurements. The study utilizes a finite element approach to synthetically generate data to train the neural network. The neural network was trained using a supervised learning approach and validated using experimental measurement data. The frequency range of interest was between 0.1 and 13.5 GHz with the real part of the dielectric constants ranging from 1 − 100 and the imaginary part ranging from 0 − 0.2. This modelling approach decreases the uncertainty when compared to existing inverse approaches. This approach demonstrates a general framework that can be used for converting experimental or computational derived scattering parameters to complex permittivities.

(2021). Editor’s message: cooling evolution for validating microwave heating models. Journal of Microwave Power and Electromagnetic Energy: Vol. 55, No. 3, pp. 173-174.